Diiron distrontium pentaoxide

• CAS No.: 12023-25-5
• Molecular Formula: Fe2O5Sr2
• Molecular Weight: 366.9 g/mol
• IUPAC Name: distrontium;iron(3+);oxygen(2-)
• InChI: InChI=1S/2Fe.5O.2Sr/q2*+3;5*-2;2*+2
• InChI Key: GKHGYOYJUWWDJG-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Fe+3].[Fe+3].[Sr+2].[Sr+2]
• Other CAS No.: 12023-91-5; 12324-75-3; 12023-25-5
• Synonyms: diiron strontium tetraoxide

Description

Diiron distrontium pentaoxide (hypothetical formula: Fe₂Sr₂O₅) is a mixed-metal oxide containing iron (Fe), strontium (Sr), and oxygen (O). These compounds typically exhibit complex crystallographic arrangements, with iron and secondary metals (e.g., Ti, Sr) occupying octahedral or tetrahedral sites in oxide lattices. Applications may span catalysis, ceramics, or magnetic materials, though further research is required to confirm its synthesis and behavior.

Comparison with Similar Compounds

Key Findings:

Structural Complexity : Diiron-metal oxides like Fe₂TiO₅ and Fe₂Sr₆O₉ exhibit layered or perovskite-like structures, which influence their electronic and ionic conductivity. Fe₂TiO₅’s octahedral coordination enhances thermal stability, while Fe₂Sr₆O₉’s Sr-rich lattice may support ionic transport .

Magnetic Behavior : Unlike Fe₃O₄ (ferrimagnetic) or Fe₂O₃ (antiferromagnetic), strontium-containing diiron oxides like Fe₂Sr₂O₅ might display unique magnetic properties due to Sr’s large ionic radius altering crystal field effects .

Catalytic Potential: Fe₂O₃ is widely used in oxidation catalysis, but Sr incorporation could modify surface acidity or redox activity, as seen in perovskite catalysts for SOFCs .

Comparative Reactivity : Phosphorus oxides (e.g., P₂O₅) are highly reactive with water, whereas diiron strontium oxides likely exhibit lower hygroscopicity due to Sr’s alkaline earth character .

Q & A

Q. What synthetic methodologies are recommended for Diiron Distrontium Pentaoxide, and how can purity be optimized?

• Methodological Answer : Solid-state synthesis at high temperatures (e.g., 800–1000°C) is commonly used for complex oxides. Stoichiometric mixtures of Fe₂O₃, SrCO₃, and O₂ precursors are calcined under controlled atmospheres. Purity can be ensured via X-ray diffraction (XRD) to confirm phase homogeneity and elemental analysis (e.g., ICP-MS) to verify stoichiometry . If the compound exhibits peroxide-like reactivity (analogous to titanium-based oxides), stabilizers such as BHT may be incorporated to inhibit degradation .

Q. Which spectroscopic techniques are critical for characterizing the diiron core in this compound?

• Methodological Answer : Extended X-ray Absorption Fine Structure (EXAFS) is pivotal for probing the local coordination environment of Fe centers, as demonstrated in diiron enzyme studies . Mössbauer spectroscopy can differentiate Fe oxidation states (e.g., Fe²⁺ vs. Fe³⁺), while IR spectroscopy identifies metal-oxygen vibrational modes. Pair these with XRD for long-range structural validation .

Q. How should researchers handle and store this compound to mitigate instability?

• Methodological Answer : Store in airtight containers under inert gas (e.g., argon) to prevent oxidation. Label containers with dates of synthesis, opening, and periodic peroxide testing (if applicable), using iodide tests or test strips for peroxides . Monitor for color changes or precipitate formation, which may indicate degradation.

Advanced Research Questions

Q. How can crystallographic data contradictions in this compound be resolved?

• Methodological Answer : Discrepancies in lattice parameters or site occupancy may arise from subtle synthesis variations. Use Rietveld refinement of XRD data over shorter data ranges to improve model accuracy . Complement with neutron diffraction to resolve light elements (e.g., oxygen) and electron microscopy for nanoscale defects.

Q. What catalytic or magnetic properties are predicted for this compound based on structural analogs?

• Methodological Answer : Feiite (diiron(II) iron(II) titanium(IV) pentaoxide) exhibits mixed-valent Fe centers, suggesting potential redox activity . Magnetometry (SQUID) can measure magnetic ordering, while DFT simulations predict electronic structure and catalytic sites for oxygen evolution or hydrocarbon oxidation .

Q. How does the thermal stability of this compound compare to related perovskite-type oxides?

• Methodological Answer : Perform thermogravimetric analysis (TGA) under varying O₂ partial pressures to map decomposition pathways. Compare to Sr-containing perovskites (e.g., SrFeO₃) to identify stability thresholds. In situ XRD during heating can track phase transitions .

Data Analysis & Experimental Design

Q. What strategies are effective for analyzing conflicting EXAFS data in diiron systems?

• Methodological Answer : Address model dependence by testing multiple scattering paths and constraining parameters with crystallographic data. Use software like ARTEMIS for error analysis and validate with complementary techniques (e.g., Mössbauer) .

Q. How can researchers design experiments to probe the reactivity of this compound with aqueous or gaseous reactants?

• Methodological Answer : Use controlled atmosphere reactors with mass spectrometry to track gas evolution (e.g., O₂, CO₂). For aqueous reactivity, conduct pH-dependent leaching studies with ICP-MS to monitor Sr/Fe dissolution. Reference safety protocols for peroxide-forming chemicals if reactive intermediates are suspected .

Tables for Reference

Table 1 : Key Characterization Techniques for this compound

Technique	Application	Reference
XRD	Phase identification, lattice parameters
EXAFS	Local Fe coordination environment
Mössbauer	Oxidation state analysis
TGA-DSC	Thermal stability assessment

Table 2 : Comparative Structural Data for Related Oxides

Compound	Structure Type	Fe Oxidation States	Reference
This compound	Perovskite-derived	Fe²⁺/Fe³⁺ (hypothetical)
Feiite (IMA2017-041a)	Mixed-valent pentaoxide	Fe²⁺, Fe³⁺, Ti⁴⁺
Sr₂PrGaO₅	Layered perovskite	N/A